Cas no 1784180-03-5 (5-Methylspiro[indoline-3,4'-piperidin]-2-one)

• Product Name: 5-Methylspiro[indoline-3,4'-piperidin]-2-one
• CAS No: 1784180-03-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 4616030
• Update Time: 2025-06-12

5-Methylspiro[indoline-3,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylspiro[indoline-3,4'-piperidin]-2-one
• Spiro[3H-indole-3,4′-piperidin]-2(1H)-one, 5-methyl-

• Inchi： 1S/C13H16N2O/c1-9-2-3-11-10(8-9)13(12(16)15-11)4-6-14-7-5-13/h2-3,8,14H,4-7H2,1H3,(H,15,16)
• InChI Key： KEHIDERZOCRCEX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2(CCNCC2)C1=O

Additional information on 5-Methylspiro[indoline-3,4'-piperidin]-2-one

Introduction to 5-Methylspiro[indoline-3,4'-piperidin]-2-one (CAS No. 1784180-03-5) in Modern Chemical and Pharmaceutical Research

5-Methylspiro[indoline-3,4'-piperidin]-2-one, identified by the chemical identifier CAS No. 1784180-03-5, represents a significant compound in the realm of medicinal chemistry and pharmacological innovation. This spirocyclic structure, characterized by its intricate fusion of indoline and piperidine moieties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique molecular architecture, featuring a methyl substituent and a spiro linkage, contributes to its distinct pharmacophoric properties, making it a subject of intense study in academic and industrial research settings.

The exploration of 5-Methylspiro[indoline-3,4'-piperidin]-2-one has been deeply intertwined with advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to elucidate the compound's interactions with biological targets, particularly in the context of neuropharmacology and anti-inflammatory therapies. Recent studies have highlighted its promising role as a scaffold for designing molecules with enhanced binding affinity and selectivity. The spirocyclic core of this compound has been found to modulate key signaling pathways, offering a potential therapeutic edge in addressing complex diseases.

In the context of drug discovery, the synthesis of 5-Methylspiro[indoline-3,4'-piperidin]-2-one has been optimized through multi-step organic transformations, leveraging modern catalytic systems to improve yield and purity. The spiro linkage, a critical feature of the molecule, has been successfully constructed via transition-metal-catalyzed reactions, including palladium-catalyzed coupling and cyclization processes. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for structural diversification, allowing for the exploration of analogs with tailored pharmacological profiles.

The pharmacological evaluation of 5-Methylspiro[indoline-3,4'-piperidin]-2-one has revealed intriguing interactions with various biological targets. Notably, preliminary in vitro studies suggest that this compound exhibits inhibitory activity against enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with serotonin receptors has positioned it as a candidate for developing novel antidepressants and anxiolytics. The compound's dual functionality—modulating both central nervous system (CNS) pathways and peripheral inflammatory cascades—makes it a versatile tool for therapeutic intervention.

Advances in molecular modeling have further illuminated the structural features that contribute to the biological activity of 5-Methylspiro[indoline-3,4'-piperidin]-2-one. Quantum mechanical calculations have been employed to understand the electronic properties of the spirocyclic core and how they influence binding interactions with protein targets. These computational insights have guided medicinal chemists in designing derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. The integration of experimental data with computational predictions has been instrumental in refining lead compounds into viable drug candidates.

The potential applications of 5-Methylspiro[indoline-3,4'-piperidin]-2-one extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique structural motifs have inspired the development of novel compounds with applications in crop protection and advanced materials. For instance, derivatives of this spirocyclic structure have shown promise as bioactive molecules that can interact with plant growth regulators or serve as precursors for high-performance polymers. This interdisciplinary approach underscores the versatility of CAS No. 1784180-03-5 as a chemical entity with broad utility.

As research continues to unfold new possibilities for 5-Methylspiro[indoline-3,4'-piperidin]-2-one, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. These partnerships facilitate the sharing of resources and expertise, accelerating the translation of laboratory findings into clinical applications. The compound's potential as a building block for drug discovery is further amplified by its compatibility with various synthetic methodologies, ensuring that researchers can explore diverse chemical space efficiently.

In conclusion,5-Methylspiro[indoline-3,4'-piperidin]-2-one stands as a testament to the innovative spirit driving modern chemical research. Its unique structural features and promising pharmacological properties make it a cornerstone in efforts to develop next-generation therapeutics. As scientific understanding deepens and new technologies emerge,CAS No. 1784180-03-5 will undoubtedly continue to inspire groundbreaking discoveries across multiple disciplines.